Cas no 337499-85-1 ((4-Hydroxy-5-isopropyl-6-oxo-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid)

• Product Name: (4-Hydroxy-5-isopropyl-6-oxo-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid
• CAS No: 337499-85-1
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• MDL: MFCD02047017
• CID: 4713012
• Update Time: 2025-10-31

(4-Hydroxy-5-isopropyl-6-oxo-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Hydroxy-5-isopropyl-6-oxo-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid
• BAS 01339782
• CBMicro_045867
• Cambridge id 5965994
• LMAAQXIRMQYYOZ-UHFFFAOYSA-N
• STK558903
• ST50251459
• {[4,6-dihydroxy-5-(propan-2-yl)pyrimidin-2-yl]sulfanyl}acetic acid
• 2-[6-hydroxy-5-(methylethyl)-4-oxo-3-hydropyrimidin-2-ylthio]acetic acid
• 2-[(4-hydroxy-6-oxo-5-propan-2-yl-1H-pyrimidin-2

• MDL： MFCD02047017
• Inchi： 1S/C9H12N2O4S/c1-4(2)6-7(14)10-9(11-8(6)15)16-3-5(12)13/h4H,3H2,1-2H3,(H,12,13)(H2,10,11,14,15)
• InChI Key： LMAAQXIRMQYYOZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC(=C(C(N1)=O)C(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 387
• Topological Polar Surface Area: 124

(4-Hydroxy-5-isopropyl-6-oxo-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (4-Hydroxy-5-isopropyl-6-oxo-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid

Compound CAS No 337499-85-1: (4-Hydroxy-5-isopropyl-6-oxo-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid

The compound with CAS No 337499-85-1, commonly referred to as (4-Hydroxy-5-isopropyl-6-oxo-1,6-dihydro-pyrimidin-2-ylsulfanyl)-acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a pyrimidine ring system with hydroxyl, isopropyl, and sulfanyl-acetic acid substituents, which contribute to its unique chemical properties and bioactivity.

Recent studies have highlighted the potential of (4-Hydroxy-5-isopropyl-6-oxo-pyrimidin-sulfanyl)-acetic acid as a promising candidate in the development of novel therapeutic agents. Researchers have explored its role in modulating key cellular pathways involved in inflammation, oxidative stress, and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings underscore its potential as a lead compound for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, (4-Hydroxy-pyrimidin-sulfanyl)-acetic acid has also been investigated for its role in agricultural chemistry. A 2023 report in *Plant Physiology* revealed that this compound acts as a plant growth regulator, enhancing stress tolerance in crops under adverse environmental conditions such as drought and high salinity. This dual functionality—simultaneously addressing human health and agricultural challenges—positions it as a versatile molecule with broad applicability.

The synthesis of (4-Hydroxy-pyrimidin-sulfanyl)-acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to achieve higher yields and better purity, making it more feasible for large-scale production. The use of microwave-assisted synthesis has been particularly effective in streamlining the reaction steps, reducing reaction times, and minimizing byproduct formation.

From a toxicological perspective, recent studies have evaluated the safety profile of (4-Hydroxy-pyrimidin-sulfanyl)-acetic acid. Preclinical trials indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute and subchronic toxicity studies. These findings are crucial for advancing its development as a pharmaceutical agent.

Looking ahead, ongoing research is focused on exploring the molecular mechanisms underlying the bioactivity of (4-Hydroxy-pyrimidin-sulfanyl)-acetic acid. Advanced computational modeling techniques, such as molecular docking and dynamics simulations, are being employed to identify key protein targets and elucidate the binding modes responsible for its pharmacological effects. Furthermore, efforts are underway to develop analogs with enhanced potency and selectivity, paving the way for next-generation therapeutics.

In conclusion, (4-Hydroxy-pyrimidin-sulfanyl)-acetic acid represents a compelling example of how structural complexity can be harnessed to create molecules with multifaceted applications. Its versatility across therapeutic and agricultural domains underscores its significance in contemporary chemical research. As ongoing investigations continue to unravel its full potential, this compound stands poised to make meaningful contributions to both human health and sustainable agriculture.